Cas no 41918-08-5 (O-Methyl-L-lactic Acid Ethyl Ester)

• Product name: O-Methyl-L-lactic Acid Ethyl Ester
• CAS No: 41918-08-5
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 333113
• PubChem ID: 5702567

O-Methyl-L-lactic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methoxy-, ethyl ester, (2S)-
• Ethyl (2S)-2-methoxypropanoate
• ETHYL (S)-(-)-2-METHOXYPROPIONATE
• (2S)-2-Methoxypropanoic acid ethyl ester
• MFCD01632590
• (S)-Ethyl 2-methoxypropanoate
• SCHEMBL8223259
• Ethyl(S)-(-)-2-methoxypropionate
• 41918-08-5
• AKOS006240445
• DTXSID20962050
• WHRLOJCOIKOQGL-YFKPBYRVSA-N
• DB-230319
• DB-264885
• 2-Methoxypropionic Acid Ethyl Ester; Ethyl 2-Methoxypropanoate; Ethyl (2S)-2-methoxypropanoate
• ethyl (s)-2-methoxypropionate
• O-Methyl-L-lactic Acid Ethyl Ester

• Inchi： InChI=1S/C6H12O3/c1-4-9-6(7)5(2)8-3/h5H,4H2,1-3H3/t5-/m0/s1
• InChI Key： WHRLOJCOIKOQGL-YFKPBYRVSA-N
• SMILES： CCOC([C@@H](OC)C)=O

Computed Properties

• Exact Mass: 132.07900
• Monoisotopic Mass: 132.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8

Experimental Properties

• Color/Form: Not available
• Density: 0.959
• Melting Point: No data available
• Boiling Point: 160°C at 760 mmHg
• Flash Point: 49.9°C
• Refractive Index: 1.398
• PSA: 35.53000
• LogP: 0.58440
• Vapor Pressure: 2.4±0.3 mmHg at 25°C
• Solubility: Not available

O-Methyl-L-lactic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

O-Methyl-L-lactic Acid Ethyl Ester Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%